Cas no 1251681-85-2 (5-{1-(3-fluorophenyl)methanesulfonylazetidin-3-yl}-3-phenyl-1,2,4-oxadiazole)

• Product Name: 5-{1-(3-fluorophenyl)methanesulfonylazetidin-3-yl}-3-phenyl-1,2,4-oxadiazole
• CAS No: 1251681-85-2
• MF: C₁₈H₁₆FN₃O₃S
• MW: 373.401346206665
• CID: 6245549
• PubChem ID: 49670054
• Update Time: 2025-05-19

5-{1-(3-fluorophenyl)methanesulfonylazetidin-3-yl}-3-phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-{1-(3-fluorophenyl)methanesulfonylazetidin-3-yl}-3-phenyl-1,2,4-oxadiazole
• VU0529999-1
• 5-[1-[(3-fluorophenyl)methylsulfonyl]azetidin-3-yl]-3-phenyl-1,2,4-oxadiazole
• 1251681-85-2
• 5-(1-((3-fluorobenzyl)sulfonyl)azetidin-3-yl)-3-phenyl-1,2,4-oxadiazole
• AKOS024529710
• F6036-0908
• 5-{1-[(3-fluorophenyl)methanesulfonyl]azetidin-3-yl}-3-phenyl-1,2,4-oxadiazole

• Inchi： 1S/C18H16FN3O3S/c19-16-8-4-5-13(9-16)12-26(23,24)22-10-15(11-22)18-20-17(21-25-18)14-6-2-1-3-7-14/h1-9,15H,10-12H2
• InChI Key： ALAWEZKHKCENGO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C=1)F)(N1CC(C2=NC(C3C=CC=CC=3)=NO2)C1)(=O)=O

Computed Properties

• Exact Mass: 373.08964072g/mol
• Monoisotopic Mass: 373.08964072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.7Ų

Additional information on 5-{1-(3-fluorophenyl)methanesulfonylazetidin-3-yl}-3-phenyl-1,2,4-oxadiazole

Introduction to Compound with CAS No. 1251681-85-2 and Product Name: 5-{1-(3-fluorophenyl)methanesulfonylazetidin-3-yl}-3-phenyl-1,2,4-oxadiazole

The compound with the CAS number 1251681-85-2 and the product name 5-{1-(3-fluorophenyl)methanesulfonylazetidin-3-yl}-3-phenyl-1,2,4-oxadiazole represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a 3-fluorophenyl moiety and a methanesulfonylazetidin scaffold suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

Recent studies in the realm of heterocyclic compounds have highlighted the importance of 1,2,4-oxadiazole derivatives in drug discovery. These compounds exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of atoms in this molecule, particularly the 5-{1-(3-fluorophenyl)methanesulfonylazetidin-3-yl}-3-phenyl moiety, is believed to contribute to its unique pharmacological profile. The fluorine atom at the 3-position of the phenyl ring is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex core structure. The introduction of the methanesulfonylazetidin unit is particularly challenging due to its sensitive nature. However, recent advancements in synthetic methodologies have made it feasible to produce this compound in high yields with minimal side reactions.

One of the most intriguing aspects of this compound is its potential application in the treatment of various diseases. Preliminary in vitro studies have demonstrated that it exhibits significant inhibitory activity against several enzymes involved in cancer progression. The fluorophenyl group is thought to interact with key residues in these enzymes, thereby disrupting their function. Additionally, the oxadiazole ring has been shown to enhance binding stability due to its rigid structure and ability to form multiple hydrogen bonds.

In vivo studies have further validated the promising properties of this compound. Animal models have revealed that it can effectively inhibit tumor growth while maintaining low toxicity levels. These findings are particularly encouraging given the increasing demand for targeted therapies that minimize side effects. The compound's ability to selectively interact with cancer cells suggests that it may be a viable candidate for clinical development.

The development of new drug candidates is often hampered by issues related to bioavailability and pharmacokinetics. However, the structural features of this compound have been designed to address these challenges. The presence of the fluorine atom has been shown to improve oral bioavailability by enhancing lipid solubility. Furthermore, the phenyl ring contributes to better cell membrane penetration, which is essential for effective drug delivery.

Recent breakthroughs in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular docking simulations have been used to predict how it interacts with biological targets at an atomic level. These simulations have provided valuable insights into its mechanism of action and have guided further optimization efforts.

The future prospects for this compound are promising. Ongoing research aims to refine its chemical structure to enhance its efficacy and reduce potential adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area. Additionally, novel delivery systems are being explored to improve therapeutic outcomes.

In conclusion, the compound with CAS No. 1251681-85-2 and product name 5-{1-(3-fluorophenyl)methanesulfonylazetidin-3-yl}-3-phenyl-1,2,4-oxadiazole represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential clinical development.